Cas no 5860-61-7 (2,5-Oxazolidinedione,4-(4-aminobutyl)-)

• Product Name: 2,5-Oxazolidinedione,4-(4-aminobutyl)-
• CAS No: 5860-61-7
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 377344
• PubChem ID: 110721
• Update Time: 2025-04-19

2,5-Oxazolidinedione,4-(4-aminobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Oxazolidinedione,4-(4-aminobutyl)-
• 4-(4-aminobutyl)-1,3-oxazolidine-2,5-dione
• 4-(4-aminobutyl)oxazolidine-2,5-dione
• DTXSID30974149
• 5860-61-7
• 4-(4-Aminobutyl)-2-hydroxy-1,3-oxazol-5(4H)-one
• EINECS 227-506-6
• NS00047313

• Inchi： 1S/C7H12N2O3/c8-4-2-1-3-5-6(10)12-7(11)9-5/h5H,1-4,8H2,(H,9,11)
• InChI Key： FCATYYOPYTXOIZ-UHFFFAOYSA-N
• SMILES： O1C(NC(C1=O)CCCCN)=O

Computed Properties

• Exact Mass: 172.08486
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.3
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 81.42